Cas no 1331177-91-3 (N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride)

• Product Name: N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride
• CAS No: 1331177-91-3
• MF: C₁₆H₁₉ClN₄O₃S
• MW: 382.865061044693
• CID: 6045395
• PubChem ID: 71779926
• Update Time: 2025-10-22

N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride
• N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide:hydrochloride
• F5057-0184
• AKOS026684837
• N-[2-(DIMETHYLAMINO)ETHYL]-N-(4-METHOXY-1,3-BENZOTHIAZOL-2-YL)-1,2-OXAZOLE-5-CARBOXAMIDE HYDROCHLORIDE
• N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)isoxazole-5-carboxamide hydrochloride
• N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide;hydrochloride
• 1331177-91-3

• Inchi： 1S/C16H18N4O3S.ClH/c1-19(2)9-10-20(15(21)12-7-8-17-23-12)16-18-14-11(22-3)5-4-6-13(14)24-16;/h4-8H,9-10H2,1-3H3;1H
• InChI Key： BYNIHVLEUBKOCC-UHFFFAOYSA-N
• SMILES： O1C(C(N(CCN(C)C)C2=NC3=C(OC)C=CC=C3S2)=O)=CC=N1.[H]Cl

Computed Properties

• Exact Mass: 382.0866393g/mol
• Monoisotopic Mass: 382.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride

Introduction to N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride (CAS No. 1331177-91-3)

N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential biological activities. This heterocyclic compound features a benzothiazole moiety combined with an oxazole ring, both of which are well-known for their presence in various bioactive molecules. The presence of a hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further investigation in drug development.

The chemical structure of this compound can be broken down into several key functional groups. The N-2-(dimethylamino)ethyl side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding and interact with acidic residues in biological targets. The 4-methoxy-1,3-benzothiazol-2-yl group is a crucial part of the molecule, contributing to its aromaticity and potential electron-rich characteristics. This part of the structure is often found in pharmaceuticals due to its ability to modulate enzyme activity and receptor binding. Finally, the 1,2-oxazole-5-carboxamide core provides a rigid framework that can be tailored for specific interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds like those found in N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride. These compounds often exhibit a range of biological activities due to their ability to engage multiple binding sites or interact with various biological pathways simultaneously. The combination of the benzothiazole and oxazole rings in this molecule suggests potential applications in areas such as anti-inflammatory, antimicrobial, and anticancer therapies.

One of the most exciting aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in various diseases, including cancer. The unique structure of N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride allows it to mimic natural substrates or bind to allosteric sites on kinases, thereby modulating their activity. Preliminary studies have shown that derivatives of this compound can exhibit potent inhibitory effects on certain kinases, making it a valuable scaffold for further drug design.

The synthesis of this compound involves several sophisticated steps that require careful optimization to ensure high yield and purity. The introduction of the hydrochloride salt form is particularly critical as it not only improves solubility but also enhances stability during storage and transport. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions are often employed to construct the complex aromatic system present in this molecule. These methods allow for precise control over regioselectivity and stereochemistry, which are essential for achieving the desired biological activity.

In vitro studies have begun to unravel the mechanistic aspects of N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride's interactions with biological targets. Initial experiments have focused on its binding affinity to various kinases and other enzymes relevant to disease pathways. The results suggest that this compound can selectively inhibit certain kinases while having minimal effects on others, indicating a high degree of specificity. This selectivity is crucial for developing drugs with reduced side effects and improved therapeutic profiles.

The potential applications of this compound extend beyond kinase inhibition. Researchers are exploring its efficacy in other therapeutic areas such as neurodegenerative diseases and infectious disorders. The benzothiazole moiety is known to interact with neurotransmitter receptors and ion channels, making it a promising candidate for treating conditions like Alzheimer's disease or Parkinson's disease. Additionally, the structural features that contribute to kinase inhibition may also be exploited for developing novel antibiotics or antiviral agents.

As research continues to progress, the development of computational models and high-throughput screening techniques will play an increasingly important role in optimizing N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-yl)-1,2-oxazole-5-carboxamide hydrochloride for clinical use. These tools can help identify structural modifications that enhance potency, selectivity, and pharmacokinetic properties without the need for extensive wet chemistry experimentation. By leveraging these technologies alongside traditional synthetic methods, researchers can accelerate the discovery process and bring new therapeutic agents to market more efficiently.

The regulatory landscape for new pharmaceuticals also presents both challenges and opportunities for compounds like N-2-(dimethylamino)ethyl-N-(4-methoxy-1,3-benzothiazol-2-y)-1,2 oxazole -5-carboxamide hydrochloride (CAS No. 1331177 -91 -3). Ensuring compliance with safety standards and demonstrating efficacy through rigorous clinical trials are essential steps before any new drug can be approved for human use. However , the growing interest in innovative drug candidates based on complex molecular scaffolds provides a strong incentive for researchers to overcome these hurdles.

In conclusion , N - 2 - ( dimethylamino ) ethyl -N - ( 4 - methoxy - 1 , 3 - benzothiazol - 2 - yl ) - 1 , 2 oxazole -5 carboxamide hydrochloride represents an exciting advancement in pharmaceutical research . Its unique chemical structure , coupled with promising preliminary results from both synthetic chemistry and biological studies , makes it a compelling candidate for further development . As our understanding of disease mechanisms continues to evolve , compounds like this one will play an increasingly important role in shaping the future of medicine .